Cas no 847241-68-3 (5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide)

• Product Name: 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide
• CAS No: 847241-68-3
• MF: C₁₅H₁₆ClN₃O₄S
• MW: 369.823241233826
• CID: 5232595
• Update Time: 2025-06-08

5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide

• Inchi： 1S/C15H16ClN3O4S/c1-3-23-12-8-6-5-7-11(12)18-14(20)13-10(16)9-17-15(19-13)24(21,22)4-2/h5-9H,3-4H2,1-2H3,(H,18,20)
• InChI Key： PEWYLNFUYVMHDU-UHFFFAOYSA-N
• SMILES： C(C1C(=CN=C(S(=O)(=O)CC)N=1)Cl)(=O)NC1C=CC=CC=1OCC

Additional information on 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide

Research Brief on 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide (CAS: 847241-68-3)

The compound 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide (CAS: 847241-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have focused on its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the key areas of investigation has been the compound's role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary data suggest that 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide exhibits high affinity for specific kinase targets, with notable selectivity over off-target enzymes. This selectivity is crucial for minimizing adverse effects in potential therapeutic applications.

In addition to its kinase inhibitory properties, recent research has explored the compound's anti-inflammatory effects. In vitro and in vivo studies have demonstrated its ability to modulate key inflammatory mediators, such as cytokines and chemokines. These findings are particularly relevant for the development of novel treatments for chronic inflammatory conditions, where current therapies often fall short in terms of efficacy and safety.

The pharmacokinetic profile of 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide has also been a focus of recent investigations. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its bioavailability in animal models. Results indicate favorable pharmacokinetic characteristics, including good oral bioavailability and a half-life that supports once- or twice-daily dosing in clinical settings.

Despite these promising findings, challenges remain in the development of this compound. Issues such as potential drug-drug interactions, long-term toxicity, and formulation stability need to be addressed in future studies. Nevertheless, the current body of research underscores the potential of 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide as a valuable addition to the pharmaceutical pipeline, with applications that could span multiple therapeutic areas.

In conclusion, the latest research on 5-Chloro-N-(2-ethoxyphenyl)-2-(ethylsulfonyl)pyrimidine-4-carboxamide (CAS: 847241-68-3) highlights its dual role as a kinase inhibitor and anti-inflammatory agent. While further studies are needed to fully elucidate its therapeutic potential, the existing data provide a strong foundation for continued exploration and development. This compound represents an exciting opportunity for advancing treatments in oncology, immunology, and beyond.